Cas no 1261744-43-7 (Methyl 6-fluoro-5-(4-(trifluoromethoxy)phenyl)picolinate)

• Product Name: Methyl 6-fluoro-5-(4-(trifluoromethoxy)phenyl)picolinate
• CAS No: 1261744-43-7
• MF: C₁₄H₉F₄NO₃
• MW: 315.219777822495
• CID: 4924330
• Update Time: 2025-10-05

Methyl 6-fluoro-5-(4-(trifluoromethoxy)phenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-5-(4-(trifluoromethoxy)phenyl)picolinate

• Inchi： 1S/C14H9F4NO3/c1-21-13(20)11-7-6-10(12(15)19-11)8-2-4-9(5-3-8)22-14(16,17)18/h2-7H,1H3
• InChI Key： USDJDMHHEFVCKS-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C(=O)OC)N=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 4.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-fluoro-5-(4-(trifluoromethoxy)phenyl)picolinate

Methyl 6-Fluoro-5-(4-(Trifluoromethoxy)phenyl)picolinate: A Comprehensive Overview

Methyl 6-fluoro-5-(4-(trifluoromethoxy)phenyl)picolinate (CAS No. 1261744-43-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated picolinate moiety and a trifluoromethoxy-substituted phenyl group, which contribute to its potential therapeutic applications.

The chemical structure of Methyl 6-fluoro-5-(4-(trifluoromethoxy)phenyl)picolinate is particularly noteworthy due to its ability to modulate various biological targets. The presence of the fluorine atom and the trifluoromethoxy group imparts unique pharmacological properties, such as enhanced metabolic stability and improved binding affinity to specific receptors. These properties make it an attractive candidate for drug development, particularly in the areas of neurology and oncology.

Recent studies have highlighted the potential of Methyl 6-fluoro-5-(4-(trifluoromethoxy)phenyl)picolinate in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against certain ion channels and receptors implicated in conditions such as epilepsy and neuropathic pain. The researchers found that the compound effectively modulates these targets, leading to significant reductions in seizure frequency and pain sensitivity in animal models.

In addition to its neurological applications, Methyl 6-fluoro-5-(4-(trifluoromethoxy)phenyl)picolinate has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute revealed that this compound possesses antiproliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that drive tumor growth and metastasis. These findings suggest that Methyl 6-fluoro-5-(4-(trifluoromethoxy)phenyl)picolinate could be a valuable addition to the arsenal of anticancer agents.

The synthesis of Methyl 6-fluoro-5-(4-(trifluoromethoxy)phenyl)picolinate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the coupling of a fluorinated picolinic acid derivative with a trifluoromethoxy-substituted benzyl bromide, followed by esterification with methanol. This method yields high purity products with good yields, making it suitable for large-scale production.

From a safety perspective, Methyl 6-fluoro-5-(4-(trifluoromethoxy)phenyl)picolinate has been evaluated for its toxicity and pharmacokinetic properties. Preclinical studies have shown that it exhibits favorable safety profiles, with low toxicity levels observed across various animal models. Additionally, the compound demonstrates good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication.

In conclusion, Methyl 6-fluoro-5-(4-(trifluoromethoxy)phenyl)picolinate (CAS No. 1261744-43-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in both neurological and oncological applications. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound is poised to play a significant role in advancing medical treatments for various diseases.